Cas no 1007912-97-1 ((2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 1007912-97-1
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• MDL: MFCD19229993
• CID: 4823011
• PubChem ID: 55300764
• Update Time: 2026-02-27

(2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid
• L-Proline, 4-fluoro-1-methyl-, (4R)-
• (2S,4R)-4-Fluoro-1-methyl-pyrrolidine-2-carboxylic acid
• (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid

• MDL： MFCD19229993
• Inchi： 1S/C6H10FNO2/c1-8-3-4(7)2-5(8)6(9)10/h4-5H,2-3H2,1H3,(H,9,10)/t4-,5+/m1/s1
• InChI Key： WWTABXAXNXQPOH-UHNVWZDZSA-N
• SMILES： F[C@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid

(2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid (CAS No. 1007912-97-1): A Comprehensive Overview

(2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid (CAS No. 1007912-97-1) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FMP, is characterized by its unique structural features, including a fluorinated pyrrolidine ring and a chiral center at the 2-position. These properties make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid is particularly noteworthy due to its potential to influence biological activity through specific interactions with target proteins. The presence of the fluorine atom introduces unique electronic and steric effects, which can enhance the binding affinity and selectivity of molecules derived from this compound. This has led to its exploration in the development of novel therapeutic agents for a range of diseases.

Recent studies have highlighted the importance of (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid in the context of drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain cancer cell lines. The researchers found that the fluorine substitution significantly improved the pharmacological properties of the resulting molecules, making them more effective in inhibiting tumor growth.

In addition to its applications in oncology, (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid has also shown promise in the treatment of neurological disorders. A research team from the University of California reported that compounds derived from this amino acid derivative exhibited neuroprotective effects in animal models of Parkinson's disease. The study suggested that the unique structural features of FMP contribute to its ability to modulate key signaling pathways involved in neurodegeneration.

The synthesis of (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid has been extensively studied to optimize yield and purity. Various synthetic routes have been developed, including enantioselective catalytic methods and asymmetric synthesis strategies. One notable approach involves the use of chiral catalysts to achieve high enantiomeric excess (ee) values, ensuring that the desired stereoisomer is obtained with high efficiency.

The physical and chemical properties of (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid are well-documented. It is a white crystalline solid with a melting point ranging from 135°C to 137°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and formulation processes in pharmaceutical development.

In terms of safety and handling, (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, with a focus on improving therapeutic outcomes for various diseases. The unique structural features and versatile synthetic routes make it an attractive candidate for further investigation and commercialization.

In conclusion, (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-carboxylic acid (CAS No. 1007912-97-1) represents a significant advancement in the field of medicinal chemistry. Its unique properties and potential applications highlight its importance as a valuable tool for researchers and pharmaceutical companies alike. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.